Cas no 1227599-56-5 (2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine
• CAS No: 1227599-56-5
• MF: C₇H₄Br₂F₃N
• MW: 318.916570663452
• CID: 4689400
• Update Time: 2025-11-01

2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-bromomethyl-6-(trifluoromethyl)pyridine
• 2-Bromo-4-(bromomethyl)-6-(trifluoromethyl)pyridine
• FCH1343568
• 2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4Br2F3N/c8-3-4-1-5(7(10,11)12)13-6(9)2-4/h1-2H,3H2
• InChI Key： OOCLPTNCBUNYCN-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C(F)(F)F)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine

Introduction to 2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine (CAS No: 1227599-56-5)

2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine, with the chemical formula C₇H₃Br₂F₃N, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising brominated and trifluoromethyl substituents on a pyridine backbone, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound is particularly noteworthy for its role in the development of novel therapeutic agents and functional materials.

The CAS No: 1227599-56-5 of this compound ensures its distinct identification and traceability in scientific literature and industrial applications. The presence of multiple bromine atoms and a trifluoromethyl group endows 2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine with high reactivity, enabling diverse chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These properties are exploited in modern synthetic methodologies to construct complex molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, including cancer, inflammation, and infectious disorders. The bromomethyl moiety in 2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine serves as a crucial handle for further functionalization, allowing chemists to attach pharmacophores or other bioactive groups. This adaptability has made it a staple in medicinal chemistry libraries used by academic institutions and pharmaceutical companies.

One of the most compelling aspects of 2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, researchers aim to modulate kinase activity effectively. For instance, derivatives of 2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine have been investigated for their potential to inhibit tyrosine kinases, which are implicated in tumor growth and metastasis.

The trifluoromethyl group is another key feature that enhances the pharmacological profile of 2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine derivatives. This substituent is known to improve metabolic stability, lipophilicity, and binding affinity to biological targets. Its electron-withdrawing nature also influences the electronic properties of the molecule, making it an attractive scaffold for designing potent and selective inhibitors. Several studies have demonstrated that compounds incorporating trifluoromethyl pyridines exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts.

Advances in computational chemistry have further accelerated the discovery process for novel drug candidates derived from 2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with target proteins, thereby guiding the optimization of their structures. This interdisciplinary approach has led to the identification of several promising lead compounds that are currently undergoing preclinical evaluation.

In agrochemical research, 2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine derivatives have been explored as intermediates for developing new pesticides and herbicides. The structural motifs present in this compound contribute to its efficacy against various pests by interfering with essential biological processes. For example, some derivatives have shown insecticidal activity by targeting neurotransmitter receptors or metabolic pathways in pests.

The synthesis of 2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine itself is a testament to the ingenuity of organic chemists. While multiple synthetic routes have been reported, recent methodologies have focused on improving yield and selectivity while minimizing hazardous byproducts. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have emerged as particularly effective strategies for constructing the desired pyridine framework.

As the demand for innovative chemical entities continues to grow, compounds like 2-Bromo-4-bromomethyl-6-(trifluoromethyl)pyridine will remain indispensable tools in synthetic chemistry. Their ability to serve as building blocks for diverse bioactive molecules underscores their importance in both academic research and industrial applications. Future studies may uncover additional therapeutic applications or novel synthetic transformations that further enhance their utility.